Cas no 1546841-59-1 (1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1546841-59-1
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 6361603
• PubChem ID: 115492083
• Update Time: 2025-05-27

1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid
• 1546841-59-1
• EN300-7442913

• Inchi： 1S/C9H15NO4/c11-4-2-1-3-10-6-7(9(13)14)5-8(10)12/h7,11H,1-6H2,(H,13,14)
• InChI Key： IYZXUJLMGMCYST-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCO

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1546841-59-1)

The compound 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 1546841-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and a 4-hydroxybutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence starting from commercially available precursors. The study highlighted the importance of protecting group strategies to achieve high purity and yield, which is critical for subsequent pharmaceutical applications.

Pharmacological investigations have revealed that this compound exhibits interesting biological activities. In vitro studies have shown moderate inhibitory effects on certain inflammatory markers, suggesting potential applications in anti-inflammatory therapies. Additionally, its structural features make it a valuable intermediate in the synthesis of more complex molecules targeting neurological disorders. Researchers have noted its ability to cross the blood-brain barrier in preliminary animal studies, though further validation is required.

The compound's mechanism of action appears to be multifaceted. Recent molecular docking studies suggest that 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid may interact with multiple protein targets, including certain G-protein coupled receptors and enzymes involved in neurotransmitter metabolism. This polypharmacological profile makes it particularly interesting for drug discovery efforts targeting complex diseases with multiple pathological pathways.

Several pharmaceutical companies have included this compound in their development pipelines, primarily as a precursor for more specialized drug candidates. Patent filings from 2022-2023 indicate growing interest in its derivatives for applications ranging from neuroprotection to metabolic disorder treatment. The compound's favorable physicochemical properties, including good solubility and stability, contribute to its attractiveness for further development.

Future research directions are likely to focus on structure-activity relationship studies to optimize its biological effects, as well as investigations into its potential toxicological profile. The current body of research suggests that 1-(4-Hydroxybutyl)-5-oxopyrrolidine-3-carboxylic acid represents a promising scaffold for medicinal chemistry, with applications that may span multiple therapeutic areas. Continued exploration of this compound and its derivatives is expected to yield valuable insights for drug discovery in the coming years.